Cas no 1291970-06-3 ((S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide)
(S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-n-(3-bromo-benzyl)-n-methyl-propionamide
- (S)-2-Amino-N-(3-bromobenzyl)-N-methylpropanamide
- AM91653
- (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide
-
- Inchi: 1S/C11H15BrN2O/c1-8(13)11(15)14(2)7-9-4-3-5-10(12)6-9/h3-6,8H,7,13H2,1-2H3/t8-/m0/s1
- InChI Key: AOUBRJALMCFLRC-QMMMGPOBSA-N
- SMILES: BrC1=CC=CC(=C1)CN(C)C([C@H](C)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 223
- Topological Polar Surface Area: 46.3
(S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086003-500mg |
S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide |
1291970-06-3 | 500mg |
£389.00 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614438-1g |
(S)-2-amino-N-(3-bromobenzyl)-N-methylpropanamide |
1291970-06-3 | 98% | 1g |
¥11309.00 | 2024-08-09 |
(S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide
Compound Introduction: (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide (CAS No. 1291970-06-3)
The compound (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide, identified by its CAS number 1291970-06-3, is a specialized organic molecule with significant applications in the field of pharmaceutical research and biotechnology. This compound belongs to the class of amides, characterized by its amine and carbonyl functional groups, which contribute to its reactivity and utility in synthetic chemistry.
In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications, due to their enhanced selectivity and efficacy in biological systems. The stereochemistry of (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide plays a crucial role in determining its biological activity. The (S) configuration of the amino group provides a specific spatial arrangement that can interact differently with biological targets, making it a valuable scaffold for drug design.
The presence of a bromine atom at the 3-position of the benzyl group introduces additional reactivity, enabling various functionalization strategies. This feature makes the compound a versatile building block for medicinal chemists seeking to develop novel therapeutic agents. The propionamide moiety further enhances its potential by contributing to solubility and metabolic stability, which are critical factors in drug development.
Recent studies have highlighted the importance of amide-based compounds in the treatment of various diseases, including cancer and neurological disorders. The structural features of (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide make it a promising candidate for further investigation in these areas. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with targeted biological activities.
One particularly intriguing aspect of this compound is its ability to modulate enzyme activity through competitive inhibition. The amine and carbonyl groups can interact with active sites on enzymes, disrupting normal catalytic processes. This mechanism has been observed in several enzyme families, including proteases and kinases, which are often implicated in disease pathways. By understanding how (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide interacts with these enzymes, scientists can design more effective inhibitors with improved pharmacokinetic properties.
The bromine substituent on the benzyl group also offers opportunities for further chemical modification. For instance, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings can be employed to introduce additional functional groups at specific positions on the aromatic ring. These modifications can fine-tune the biological activity of the compound, making it more suitable for particular therapeutic applications.
In addition to its role as a synthetic intermediate, (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide has shown promise in preclinical studies as a potential lead compound for drug development. Its structural features align well with known pharmacophores found in successful drugs, suggesting that it may exhibit similar efficacy and safety profiles. Further preclinical and clinical investigations are warranted to fully assess its therapeutic potential.
The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide with greater efficiency and scalability. These improvements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.
The growing emphasis on precision medicine has also driven interest in chiral compounds like (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide. By tailoring the stereochemistry of drug candidates, researchers can develop treatments that are more personalized to individual patients, reducing side effects and improving treatment outcomes. This approach aligns with broader trends in pharmaceutical research toward more targeted and effective therapies.
Future research directions may explore the use of computational modeling to predict how modifications to the structure of (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide will affect its biological activity. Machine learning algorithms can analyze large datasets containing structural and activity information, helping researchers identify optimal modifications before conducting expensive wet-lab experiments. This interdisciplinary approach combines experimental chemistry with computational power to accelerate drug discovery.
In conclusion, (S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide (CAS No. 1291970-06-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation drugs.
1291970-06-3 ((S)-2-Amino-N-(3-bromo-benzyl)-N-methyl-propionamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)